Cas no 5421-66-9 (Bismarck Brown R)

• Product Name: Bismarck Brown R
• CAS No: 5421-66-9
• MF: C₂₁H₂₆Cl₂N₈
• MW: 461.390740871429
• MDL: MFCD00036386
• CID: 45845
• PubChem ID: 24848997
• Update Time: 2025-08-05

Bismarck Brown R Chemical and Physical Properties

Names and Identifiers

• Basic Brown 4
• C.I. 21010
• Bismarck Brown R
• 2,4-Bis(2,4-diamino-5-methyl-1-benzenazo)toluene dihydrochloride
• BISMARCK BROWN R (C.I. 21010) FOR MICROSCOPY
• Vesuvine
• 4,4'-((4-METHYL-1,3-PHENYLENE)BIS(AZO))BIS(6-METHYL-1,3-BENZENEDIAMINE) DIHYDROCHLORIDE
• SCHEMBL2400399
• Bismarck Brown
• Astra Vesuvine B
• 5,5'-[(4-Methyl-m-phenylene)bis(azo)]bis[toluene-2,4-diamine] dihydrochloride
• Bismarck Brown R, for microscopy (Bact., Hist.)
• Bismark Brown R
• Epitope ID:116058
• 1,3-Benzenediamine, 4,4'-[(4-methyl-1,3-phenylene)di(E)-2,1-diazenediyl]bis[6-methyl-, hydrochloride (1:2)
• 2,4-Bis(2,4-diamino-5-methyl-1-benzenazo)toluene
• DTXSID5063861
• Basic Brown 2K
• C.I. Basic Brown 4, dihydrochloride
• AKOS030242414
• 1,3-Benzenediamine, 4,4'-[(4-methyl-1,3-phenylene)bis(azo)]bis[6-methyl-, dihydrochloride
• 5421-66-9
• BISMARK BROWN 53
• 5,5'-((4-METHYL-M-PHENYLENE)BIS(AZO))BIS(TOLUENE-2,4-DIAMINE) DIHYDROCHLORIDE
• 1HAD3F3XM9
• MFCD00036386
• AMY22373
• AKOS015903447
• 1,3-Benzenediamine, 4,4'-((4-methyl-1,3-phenylene)bis(azo))bis(6-methyl-, dihydrochloride
• NSC 7812
• NSC-7812
• Q27252416
• EINECS 226-541-4
• 4-[[3-[(2,4-diamino-5-methylphenyl)diazenyl]-4-methylphenyl]diazenyl]-6-methylbenzene-1,3-diamine;dihydrochloride
• AI3-52759
• UNII-1HAD3F3XM9
• 1071662-01-5
• 6,6'-((1E,1'E)-(4-methyl-1,3-phenylene)bis(diazene-2,1-diyl))bis(4-methylbenzene-1,3-diamine) dihydrochloride
• 1,3-Benzenediamine, 4,4'-((4-methyl-1,3-phenylene)bis(2,1-diazenediyl))bis(6-methyl-, hydrochloride (1:2)
• Bismark Brown (C.I. 21010)
• BISMARK BROWN R [MI]
• 6,6'-(1E,1'E)-(4-methyl-1,3-phenylene)bis(diazene-2,1-diyl)bis(4-methylbenzene-1,3-diamine) dihydrochloride
• BASIC BROWN 4 [INCI]
• C.I. BASIC BROWN 4
• LOWACRYL BROWN 4
• FT-0622583
• DA-71542
• C.I.Basic Brown 5
• 8052-76-4
• WLKAMFOFXYCYDK-UHFFFAOYSA-N
• 8005-78-5
• 4,4'-[(4-Methyl-1,3-phenylene)di-2,1-diazenediyl]bis(6-methyl-1,3-benzenediamine) dihydrochloride
• [5-amino-4-[[3-[(2-amino-4-azaniumyl-5-methylphenyl)diazenyl]-4-methylphenyl]diazenyl]-2-methylphenyl]azanium,dichloride

• MDL： MFCD00036386
• Inchi： 1S/C21H24N8.2ClH/c1-11-4-5-14(26-28-20-6-12(2)15(22)9-17(20)24)8-19(11)27-29-21-7-13(3)16(23)10-18(21)25;;/h4-10H,22-25H2,1-3H3;2*1H/b28-26+,29-27+;;
• InChI Key： WLKAMFOFXYCYDK-CYXDXXRZSA-N
• SMILES： Cl.Cl.N(/C1=CC(C)=C(C=C1N)N)=N\C1C=C(C=CC=1C)/N=N/C1C(=CC(=C(C)C=1)N)N

Computed Properties

• Exact Mass: 460.16600
• Monoisotopic Mass: 460.166
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 581
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 558
• XLogP3: nothing
• Topological Polar Surface Area: 154A^2

Experimental Properties

• Color/Form: Dark brown solid.
• Density: 1.3400
• Melting Point: 222 °C (dec.) (lit.)
• Boiling Point: 729.0±60.0 °C at 760 mmHg
• Flash Point: 394.7±32.9 °C
• Refractive Index: 1.696
• PSA: 153.52000
• LogP: 9.70020
• Solubility: It is soluble in water, yellowish brown, soluble in ethanol, fibrinolytic agent, slightly soluble in acetone, and almost insoluble in benzene. It is brown in sulfuric acid, reddish brown when diluted, and turns brown from purple in nitric acid.

Bismarck Brown R Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• TSCA：Yes
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes
• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments

Additional information on Bismarck Brown R

Bismarck Brown R (CAS No. 5421-66-9): A Comprehensive Overview

Bismarck Brown R (CAS No. 5421-66-9) is a synthetic dye that has found extensive applications in various fields, including histology, microbiology, and biotechnology. This compound, also known as Direct Brown 13, is a member of the azo dye family and is characterized by its deep brown color. The unique properties of Bismarck Brown R make it an essential tool in both research and industrial settings.

In histology, Bismarck Brown R is widely used for staining tissues and cells. Its ability to bind to specific cellular components, such as nuclei and cytoplasm, allows for clear and distinct visualization under a microscope. This property is particularly useful in identifying and differentiating various cell types, making it an invaluable tool for pathologists and researchers studying tissue morphology.

Recent studies have explored the potential of Bismarck Brown R in advanced imaging techniques. For instance, a study published in the Journal of Histochemistry & Cytochemistry demonstrated that Bismarck Brown R can be used in combination with fluorescent dyes to enhance the contrast and resolution of tissue samples. This synergistic approach has opened new avenues for high-resolution imaging in both research and clinical settings.

In microbiology, Bismarck Brown R has been utilized for staining bacteria and other microorganisms. Its ability to penetrate cell walls and bind to nucleic acids makes it an effective tool for visualizing microbial structures. This application is particularly relevant in the study of antibiotic resistance and the development of new antimicrobial agents.

The chemical structure of Bismarck Brown R consists of a diazo group (-N=N-) linked to aromatic rings, which contributes to its strong absorbance properties. The compound's molecular formula is C₂₇H₂₄N₄O₄, and its molecular weight is approximately 456.50 g/mol. These characteristics make it highly soluble in water and other polar solvents, facilitating its use in various staining protocols.

In addition to its traditional applications, recent research has explored the potential of Bismarck Brown R in nanotechnology and materials science. A study published in the Nano Letters journal investigated the use of Bismarck Brown R-coated nanoparticles for targeted drug delivery. The results showed that these nanoparticles could effectively deliver therapeutic agents to specific sites within the body, enhancing treatment efficacy while minimizing side effects.

The safety profile of Bismarck Brown R has also been extensively studied. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that prolonged exposure or improper handling can pose health risks. Therefore, it is crucial to adhere to standard safety guidelines when working with this compound.

In conclusion, Bismarck Brown R (CAS No. 5421-66-9) remains a versatile and essential compound in various scientific disciplines. Its unique properties and wide range of applications make it an indispensable tool for researchers and professionals working in histology, microbiology, biotechnology, and beyond. As ongoing research continues to uncover new applications and potential uses, the importance of Bismarck Brown R in modern science is likely to grow even further.